Cas no 817562-89-3 (1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, α-[3-oxo-3-(phenylmethoxy)propyl]-, 1,4,7,10-tetrakis(1,1-dimethylethyl) ester, (αR)-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, α-[3-oxo-3-(phenylmethoxy)propyl]-, 1,4,7,10-tetrakis(1,1-dimethylethyl) ester, (αR)-
• CAS No: 817562-89-3
• MF: C₄₂H₇₀N₄O₁₀
• MW: 791.026012897491
• CID: 6641877
• Update Time: 2024-01-29

1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, α-[3-oxo-3-(phenylmethoxy)propyl]-, 1,4,7,10-tetrakis(1,1-dimethylethyl) ester, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, α-[3-oxo-3-(phenylmethoxy)propyl]-, 1,4,7,10-tetrakis(1,1-dimethylethyl) ester, (αR)-

• Inchi： 1S/C42H70N4O10/c1-39(2,3)53-35(48)28-43-20-22-44(29-36(49)54-40(4,5)6)24-26-46(27-25-45(23-21-43)30-37(50)55-41(7,8)9)33(38(51)56-42(10,11)12)18-19-34(47)52-31-32-16-14-13-15-17-32/h13-17,33H,18-31H2,1-12H3/t33-/m1/s1
• InChI Key： IYCFOGCOHZEFNH-MGBGTMOVSA-N
• SMILES： N1([C@H](CCC(=O)OCC2=CC=CC=C2)C(OC(C)(C)C)=O)CCN(CC(OC(C)(C)C)=O)CCN(CC(OC(C)(C)C)=O)CCN(CC(OC(C)(C)C)=O)CC1

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 752.4±60.0 °C(Predicted)
• pka: 5.47±0.20(Predicted)